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Compound of Interest

Compound Name: Cycostat

Cat. No.: B7790849 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with detailed troubleshooting guides and frequently asked questions regarding

the impact of feed composition on the efficacy of Cycostat (robenidine hydrochloride).

Frequently Asked Questions (FAQs)
Q1: What is Cycostat (robenidine hydrochloride) and what is its primary function?

A1: Cycostat, with the active ingredient robenidine hydrochloride, is a synthetic, broad-

spectrum anticoccidial agent.[1][2] It is used as a feed additive to aid in the prevention of

coccidiosis in poultry (broiler chickens and turkeys) and rabbits.[1][3] Coccidiosis is a parasitic

disease of the intestinal tract caused by protozoa of the genus Eimeria.[1][3] Robenidine

hydrochloride has both coccidiostatic (inhibiting growth) and coccidiocidal (killing) activity.[1]

Q2: Are there any specific feed ingredients that are known to be incompatible with Cycostat?

A2: Yes, there is a critical incompatibility. Cycostat (robenidine hydrochloride) should not be

used in Type B or C medicated feeds that contain bentonite.[1][4] Bentonite is a type of

absorbent clay sometimes used as a pellet binder or anti-caking agent in animal feed. Its

inclusion in feeds medicated with robenidine is cautioned against.

Q3: Does the feed manufacturing process, such as pelleting, affect the stability and efficacy of

Cycostat?
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A3: The feed pelleting process does not appear to negatively impact the stability of robenidine

hydrochloride. One study showed that pelleting feed at 80°C did not influence the robenidine

HCl content.[5] However, the stability of the active ingredient in the final pelleted feed can

decrease over time. Recoveries of 75% to 88% were noted after storing the pelleted feed for 3

months at 25°C.[5]

Q4: How stable is Cycostat in vitamin and mineral premixes before it's mixed into the final

feed?

A4: Robenidine hydrochloride demonstrates good stability in vitamin/mineral premixes. Studies

have shown that in premixes stored at 25°C and 60% relative humidity for up to 12 months, the

recovery of robenidine HCl was greater than 96%.[5] When stored under more stressful

conditions of 40°C and 75% relative humidity for 3 months, the recovery was still greater than

90%.[5]

Q5: Does Cycostat interact with other feed additives or veterinary drugs?

A5: According to the European Food Safety Authority (EFSA) FEEDAP Panel, no interactions

or incompatibilities are generally expected when robenidine is used with other feed materials,

carriers, or other approved additives.[5][6] In the United States, it is approved for use in

combination with specific feed additives like Aureomycin, BMD (bacitracin methylene

disalicylate), and Lincomix in chickens.[1][2]

Troubleshooting Guide: Investigating Reduced
Efficacy
Issue: We are observing a decrease in the expected efficacy of Cycostat against coccidiosis in

our experimental animal groups. What potential feed-related factors should we investigate?

This guide provides a systematic approach to troubleshooting potential issues related to feed

composition and manufacturing that may impact Cycostat's performance.
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Reduced Cycostat Efficacy
Observed

Step 1: Check for
Incompatible Ingredients

(e.g., Bentonite)

Bentonite Present in
Type B/C Medicated Feed?

Step 2: Verify Dosage &
Feed Homogeneity

Dosage & Mixing
Protocol Correct?

Step 3: Assess Premix &
Feed Storage Conditions

Storage Time/Temp
Within Limits?

Step 4: Review Overall
Feed Formulation (Theoretical)

Extreme Levels of Fiber,
Protein, or Fat?

No

Result: High Likelihood of
Reduced Bioavailability.
Action: Reformulate feed

without bentonite.

Yes

Yes

Result: Incorrect Dosing.
Action: Review mixing protocols,

assay feed samples for
robenidine concentration.

No

Yes

Result: Potential Degradation.
Action: Use fresh premix/feed.

Review storage SOPs.

No

Result: Possible Altered GI
Physiology/Transit Time.

Action: Consider diet modification
as a secondary factor.

Yes

No Obvious Issue Found

No
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1. Animal Acclimatization
(e.g., 94 young does)

2. Group Allocation
(4 Groups)

3. Dietary Treatment
- Control Diets

- Medicated Diets (50 & 66 mg/kg)

4. Experimental Infection
(Oral inoculation with Eimeria spp.)

(Excludes non-infected group)

5. Data Collection & Monitoring
- Weight Gain
- Feed Intake

- Clinical Signs
- Parasitology (Oocyst Counts)

6. Statistical Analysis
(Comparison of group outcomes)

7. Conclusion on Efficacy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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